Cas no 2137790-72-6 (Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl)-)

• Product Name: Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl)-
• CAS No: 2137790-72-6
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5287847
• Update Time: 2025-05-24

Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl)-

• Inchi： 1S/C11H19Cl/c1-10(2)11(9-12)7-5-3-4-6-8-11/h3-4,10H,5-9H2,1-2H3
• InChI Key： ILLMSFUARSNOHE-UHFFFAOYSA-N
• SMILES： C1CCC(CCl)(C(C)C)CCC=1

Additional information on Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl)-

Introduction to Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl) and Its Applications in Modern Chemical Research

Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl), with the CAS number 2137790-72-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic alkene features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloromethyl group and an isobutyl substituent on the cycloheptene ring endows it with distinct reactivity, enabling its use in diverse chemical transformations.

The compound's molecular structure, characterized by a seven-membered ring with substituents at the 5-position, positions it as a versatile building block for more complex molecules. In recent years, advancements in synthetic methodologies have highlighted the utility of such derivatives in the development of novel therapeutic agents. The chloromethyl functionality, in particular, serves as a reactive handle for nucleophilic addition reactions, facilitating the construction of carbon-carbon bonds essential for drug design.

Recent studies have demonstrated the potential of Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl) in the synthesis of heterocyclic compounds, which are widely prevalent in medicinal chemistry. Researchers have leveraged its reactivity to develop new scaffolds for antimicrobial and anti-inflammatory agents. The isobutyl group, while less reactive than the chloromethyl moiety, contributes to steric and electronic effects that can modulate the overall properties of derived compounds.

The compound's significance extends beyond academic research into industrial applications. Its structural motif is reminiscent of natural products found in plants and microorganisms, suggesting potential bioactivities that warrant further exploration. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and cell signaling pathways. Such findings align with the broader trend in drug discovery toward identifying novel small molecules that can interact with biological targets.

In the context of modern chemical synthesis, Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl) exemplifies the importance of functionalized cyclic compounds in streamlining synthetic routes. The ability to introduce specific substituents at defined positions on a ring system allows chemists to tailor molecular properties with precision. This has led to more efficient synthetic strategies, reducing the number of steps required to produce complex molecules and minimizing waste generation.

The compound's stability under various reaction conditions has also been a subject of interest. Studies have shown that it can undergo transformations under mild conditions while maintaining its structural integrity, making it suitable for multi-step syntheses without significant degradation. This stability is crucial for pharmaceutical applications where purity and yield are paramount.

Moreover, the electronic properties of Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl) have been explored for their potential in material science applications. The conjugation between the double bond and substituents can influence electronic transitions, making it a candidate for organic semiconductors or optoelectronic materials. Such applications are part of a larger effort to develop sustainable alternatives to traditional materials derived from petroleum sources.

The regulatory landscape surrounding this compound reflects its importance in research and industry. While not classified as a hazardous or controlled substance, its reactivity necessitates careful handling to ensure safety during synthesis and handling. Laboratories employing this compound must adhere to standard chemical safety protocols to mitigate any potential risks.

Future research directions may focus on expanding the chemical space accessible through derivatives of Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl). By modifying other positions on the ring or introducing additional functional groups, chemists could uncover new bioactivities or material properties. Collaborative efforts between academia and industry could accelerate these discoveries by combining experimental expertise with computational modeling techniques.

In conclusion,Cycloheptene, 5-(chloromethyl)-5-(1-methylethyl) (CAS no. 2137790-72-6) represents a fascinating example of how structural complexity can be leveraged to create versatile chemical tools. Its applications span multiple domains, from pharmaceuticals to materials science, underscoring its broad utility. As research continues to evolve，this compound will likely remain at the forefront of innovation，providing new opportunities for scientific advancement.